Cas no 2171657-68-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid
• CAS No: 2171657-68-2
• MF: C₂₄H₂₈N₂O₆S
• MW: 472.553925514221
• CID: 6301499
• PubChem ID: 165516507
• Update Time: 2025-10-24

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid
• EN300-1515474
• 2171657-68-2
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methanesulfinylpropyl)carbamoyl]butanoic acid

• Inchi： 1S/C24H28N2O6S/c1-15(33(2)31)13-25-23(29)21(11-12-22(27)28)26-24(30)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： RYJFSSCIVNTYMA-UHFFFAOYSA-N
• SMILES： S(C)(C(C)CNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 472.16680779g/mol
• Monoisotopic Mass: 472.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 141Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid (CAS No. 2171657-68-2)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid, with the CAS number 2171657-68-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methanesulfinyl moiety, which contribute to its potential applications in drug development and synthetic chemistry.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of this group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid makes it a valuable intermediate in the synthesis of peptides and other bioactive molecules. The methanesulfinyl moiety, on the other hand, introduces additional reactivity and functional versatility, making the compound suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid as a scaffold for the development of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound in antiviral drug discovery.

In another study, published in Organic Letters, scientists investigated the synthetic pathways for producing 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid. They developed an efficient and scalable synthesis method that could be readily adapted for large-scale production. This method involves a series of well-defined steps, including coupling reactions, protection/deprotection cycles, and functional group manipulations, ensuring high yields and purity levels.

The structural complexity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid also makes it an interesting candidate for studying protein-protein interactions. A research team from the University of California, San Francisco, used this compound to probe the binding sites of specific enzymes involved in cellular signaling pathways. Their findings revealed that the compound could selectively inhibit certain protein interactions, opening up new avenues for targeted therapy in diseases such as cancer and neurodegenerative disorders.

Beyond its medicinal applications, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid has also been explored for its use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have developed novel polymers incorporating this compound as a monomer unit. These polymers exhibit unique optical and mechanical properties, making them suitable for applications in advanced materials and nanotechnology.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methanesulfinylpropyl)carbamoylbutanoic acid (CAS No. 2171657-68-2) is a versatile and promising compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for drug development, materials science, and fundamental research. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.